Cas no 61599-79-9 (1-(6-Iodobenzo[d][1,3]dioxol-5-yl)ethanone)

1-(6-Iodobenzo[d][1,3]dioxol-5-yl)ethanone structure
61599-79-9 structure
Product Name:1-(6-Iodobenzo[d][1,3]dioxol-5-yl)ethanone
CAS No:61599-79-9
MF:C9H7IO3
MW:290.054555177689
CID:528988
PubChem ID:323442
Update Time:2025-04-19

1-(6-Iodobenzo[d][1,3]dioxol-5-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(6-Iodobenzo[d][1,3]dioxol-5-yl)ethanone
    • 1-(6-iodo-1,3-benzodioxol-5-yl)ethanone
    • Ethanone, 1-(6-iodo-1,3-benzodioxol-5-yl)-
    • 2-iodo-4,5-methylenedioxyacetophenone
    • AK127842
    • KB-215534
    • NSC283795
    • Inchi: 1S/C9H7IO3/c1-5(11)6-2-8-9(3-7(6)10)13-4-12-8/h2-3H,4H2,1H3
    • InChI Key: YANLLDSDLADEEO-UHFFFAOYSA-N
    • SMILES: IC1=CC2=C(C=C1C(C)=O)OCO2

Computed Properties

  • Exact Mass: 289.94351
  • Monoisotopic Mass: 289.94399g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
  • LogP: 2.22250

1-(6-Iodobenzo[d][1,3]dioxol-5-yl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM153281-1g
1-(6-iodobenzo[d][1,3]dioxol-5-yl)ethan-1-one
61599-79-9 95%
1g
$632 2021-06-09
Chemenu
CM153281-1g
1-(6-iodobenzo[d][1,3]dioxol-5-yl)ethan-1-one
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$*** 2023-05-30
Alichem
A159001784-1g
1-(6-Iodobenzo[d][1,3]dioxol-5-yl)ethanone
61599-79-9 95%
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$560.32 2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1665169-1g
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61599-79-9 98%
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¥4569.00 2024-05-06
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